Cas no 2292-08-2 ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1))

(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1) structure
2292-08-2 structure
Product Name:(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1)
CAS No:2292-08-2
MF:C8H16ClNO
MW:177.671741485596
CID:1412529
PubChem ID:200599
Update Time:2025-04-20

(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • (1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1)
    • LK 2
    • Rel-(1R,3r,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
    • Tropine hydrochloride
    • 8-Azabicyclo(3.2.1)octan-3-ol, 8-methyl-, hydrochloride. (3-exo)-
    • Tropine HCl
    • ASWRTDCDFPALAX-PAFGHYSMSA-N
    • Pseudotropine hydrochloride [MI]
    • W43VJT02S4
    • Pseudotropine hydrochloride
    • Q27292269
    • 3.BETA.-TROPANOL HYDROCHLORIDE
    • UNII-W43VJT02S4
    • 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, hydrochloride
    • 3beta-Tropanol hydrochloride
    • SCHEMBL7272304
    • 2292-08-2
    • Inchi: 1S/C8H15NO.ClH/c1-9-6-2-3-7(9)5-8(10)4-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7+,8?;
    • InChI Key: ASWRTDCDFPALAX-PAFGHYSMSA-N
    • SMILES: Cl.OC1C[C@@H]2CC[C@H](C1)N2C

Computed Properties

  • Exact Mass: 177.09218
  • Monoisotopic Mass: 177.092042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • Boiling Point: 233°C at 760 mmHg
  • Flash Point: 112.5°C
  • PSA: 23.47
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